Cas no 327618-31-5 (Benzoxazole, 2-(tetrahydro-2-furanyl)-)

Technical Introduction: Benzoxazole, 2-(tetrahydro-2-furanyl)- Benzoxazole, 2-(tetrahydro-2-furanyl)-, is a heterocyclic compound featuring a benzoxazole core substituted with a tetrahydrofuran moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The fused benzoxazole ring system contributes to stability and rigidity, while the tetrahydrofuran group enhances solubility and bioavailability. Its versatility allows for applications in ligand design, catalysis, and as a building block for bioactive molecules. The compound's well-defined reactivity profile facilitates selective functionalization, enabling precise modifications for target-oriented synthesis. Suitable for high-purity applications, it is commonly utilized in advanced organic synthesis and medicinal chemistry.

Benzoxazole, 2-(tetrahydro-2-furanyl)- structure

327618-31-5 structure

Product Name:Benzoxazole, 2-(tetrahydro-2-furanyl)-

CAS No:327618-31-5

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:3939931

PubChem ID:18467873

Update Time:2025-05-22

Benzoxazole, 2-(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoxazole, 2-(tetrahydro-2-furanyl)-
- 2-(TETRAHYDRO-FURAN-2-YL)-BENZOOXAZOLE
- 2-(tetrahydro-2-furanyl)Benzoxazole
- 327618-31-5
- 2-(oxolan-2-yl)-1,3-benzoxazole
- DA-06868
- SCHEMBL7388058
- Inchi： 1S/C11H11NO2/c1-2-5-9-8(4-1)12-11(14-9)10-6-3-7-13-10/h1-2,4-5,10H,3,6-7H2
- InChI Key： AJDIXSVEHLGXEP-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC=C2N=C1C1CCCO1

Computed Properties

Exact Mass: 189.078978594Da
Monoisotopic Mass: 189.078978594Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 35.3Å²

Benzoxazole, 2-(tetrahydro-2-furanyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-8619574-1.0g	2-(oxolan-2-yl)-1,3-benzoxazole	327618-31-5	95%	1.0g	$0.0	2023-02-02

Benzoxazole, 2-(tetrahydro-2-furanyl)- Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on Benzoxazole, 2-(tetrahydro-2-furanyl)-

Recent Advances in Benzoxazole Derivatives: Focus on 327618-31-5 and 2-(Tetrahydro-2-furanyl)-Benzoxazole

The chemical compound 327618-31-5, identified as a benzoxazole derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Benzoxazole scaffolds, particularly 2-(tetrahydro-2-furanyl)-benzoxazole, have demonstrated promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This research brief synthesizes the latest findings on these compounds, highlighting their potential applications and mechanistic insights.

Recent studies have elucidated the molecular structure and biological activity of 327618-31-5, revealing its role as a potent inhibitor of key enzymatic pathways involved in inflammatory responses. Computational modeling and in vitro assays have shown that this compound exhibits high binding affinity to cyclooxygenase-2 (COX-2), a target implicated in chronic inflammation and cancer progression. Additionally, 2-(tetrahydro-2-furanyl)-benzoxazole has been investigated for its unique pharmacokinetic properties, such as improved metabolic stability and bioavailability compared to other benzoxazole derivatives.

One of the most notable advancements in this area is the development of novel synthetic routes for 327618-31-5, enabling scalable production with higher yields and purity. Researchers have employed green chemistry principles, such as catalyst-free reactions and solvent-free conditions, to optimize the synthesis process. These methodological improvements are critical for facilitating preclinical and clinical studies, as they address previous challenges related to compound availability and cost-effectiveness.

In terms of therapeutic applications, recent in vivo studies have demonstrated the efficacy of 2-(tetrahydro-2-furanyl)-benzoxazole in animal models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways positions it as a potential candidate for treating conditions like Alzheimer's and Parkinson's diseases. Furthermore, synergistic effects have been observed when this compound is combined with existing therapeutics, suggesting its utility in combination therapies.

Despite these promising findings, challenges remain in the clinical translation of 327618-31-5 and related benzoxazole derivatives. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced drug delivery systems. For instance, nanoparticle-based formulations are being explored to enhance the targeted delivery and reduce systemic side effects of these compounds.

In conclusion, the latest research on 327618-31-5 and 2-(tetrahydro-2-furanyl)-benzoxazole underscores their potential as versatile pharmacophores in drug discovery. The integration of computational, synthetic, and biological studies has provided a comprehensive understanding of their mechanisms and applications. Future directions include expanding the scope of their therapeutic indications and overcoming translational hurdles to bring these compounds closer to clinical use.